Cas no 120800-48-8 (1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-)

1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl- structure
120800-48-8 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-
CAS No:120800-48-8
MF:C7H8N2O3
MW:168.15002155304
CID:104890
PubChem ID:45082673
Update Time:2025-04-18

1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-
    • 1-acetyl-5-methylpyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid,1-acetyl-5-methyl-(9CI)
    • 120800-48-8
    • 1-Acetyl-5-methyl-1H-pyrazole-3-carboxylic acid
    • DTXSID30665323
    • Inchi: 1S/C7H8N2O3/c1-4-3-6(7(11)12)8-9(4)5(2)10/h3H,1-2H3,(H,11,12)
    • InChI Key: ZZXXEAHLYDWWAL-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C(C)=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 168.053
  • Monoisotopic Mass: 168.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.2A^2
  • XLogP3: 0.4
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